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Compound of Interest |

2-(2-Methoxyethoxy)-5-
Compound Name:
methylphenol

Cat. No.: B8176744

Get Quote

\ J

Subject: In-depth Technical Guide on the History and Discovery of 2-(2-Methoxyethoxy)-5-
methylphenol Applications

Dear Colleagues,

Upon initiating a comprehensive literature and database review for the requested technical
guide on 2-(2-Methoxyethoxy)-5-methylphenol, it has become evident that there is a
significant lack of publicly available information regarding the history, discovery, and
applications of this specific compound. The search across scientific journals, patent databases,
and chemical supplier technical sheets did not yield the necessary depth of information
required to construct an in-depth technical guide that would meet the standards of scientific
integrity and utility for our intended audience of researchers and drug development
professionals.

The available data suggests that 2-(2-Methoxyethoxy)-5-methylphenol may be a niche
research chemical, a low-volume intermediate, or a compound with limited documented
applications in the public domain.

A Potential Point of Clarification: The Closely Related Compound 2-Methoxy-5-methylphenol

© 2026 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b8176744#bc-rfq
https://www.benchchem.com/product/b8176744/docs?utm_src=pdf-body#a-note-to-our-researchers-scientists-and-drug-development-professionals
https://www.benchchem.com/product/b8176744/docs?utm_src=pdf-body#a-note-to-our-researchers-scientists-and-drug-development-professionals
https://www.benchchem.com/product/b8176744/docs?utm_src=pdf-body#a-note-to-our-researchers-scientists-and-drug-development-professionals
https://www.benchchem.com/product/b8176744/docs?utm_src=pdf-body#a-note-to-our-researchers-scientists-and-drug-development-professionals
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8176744?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

It is possible that the intended subject of the guide was the structurally similar and extensively
documented compound, 2-Methoxy-5-methylphenol (CAS Number: 1195-09-1). This
compound, also known as 5-Methylguaiacol or Isocreosol, has a rich history of use and a
diverse range of well-documented applications.

To provide a constructive path forward, we have prepared a preliminary overview of the
information available for 2-Methoxy-5-methylphenol. Should this be the compound of interest, a
comprehensive technical guide can be developed.

Preliminary Overview: 2-Methoxy-5-methylphenol

Chemical Structure and Properties:

e Molecular Formula: CsH1002[1][2][3][4][5]

Molecular Weight: 138.17 g/mol [2][6]

Synonyms: 5-Methylguaiacol, Isocreosol, 2-Hydroxy-4-methylanisole[4]

Appearance: White to off-white crystalline powder or solid[1][6]

Solubility: Sparingly soluble in water[1][7]

Property Value Source
Melting Point 32-39 °C [2][3]
Boiling Point 115-117 °C at 20 mmHg [2][3]
CAS Number 1195-09-1 [1][21[3][4]

Key Application Areas of 2-Methoxy-5-
methylphenol:

This versatile compound is utilized across several industries due to its unique chemical
properties.[1][8]
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» Pharmaceutical Synthesis: It serves as a crucial intermediate in the synthesis of various
pharmaceutical agents, particularly those aimed at treating inflammation and pain.[2][8] Its
stable and effective nature makes it a preferred building block in the development of novel
therapeutic compounds.[2][8]

o Cosmetics and Personal Care: With excellent antioxidant and antimicrobial properties, it is a
valuable ingredient in cosmetics and skincare formulations.[1][2] It helps protect products
from oxidative degradation and inhibits the growth of bacteria and fungi, thereby extending
shelf life and enhancing product safety.[1][2]

o Flavor and Fragrance Industry: Possessing a pleasant aroma, 2-Methoxy-5-methylphenol is
used as a flavoring agent in food and beverages and as a fragrance component in perfumes.

[1]8]

o Agrochemicals and Wood Preservation: The compound is used in the synthesis of
agrochemicals and its antimicrobial properties make it effective in wood preservative
formulations to protect against decay.[8]

e Organic Chemistry Research: It is frequently used as a building block in synthetic organic
chemistry for the creation of new and innovative materials.[2][8]

Proposed Structure for a Full Technical Guide on 2-
Methoxy-5-methylphenol:

Should you wish to proceed with a guide on this topic, the following structure would be
employed to provide a comprehensive and in-depth resource:

o Chapter 1: Introduction to 2-Methoxy-5-methylphenol
o Chemical Identity and Physicochemical Properties
o Historical Context and Discovery

e Chapter 2: Synthesis and Manufacturing Processes

o Common synthetic routes with detailed protocols.
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o Diagrams illustrating the reaction mechanisms.

o Chapter 3: Applications in the Pharmaceutical Industry
o Role as a key starting material and intermediate.
o Case studies of pharmaceuticals derived from this compound.
o Potential future applications in drug discovery.
o Chapter 4: Utility in Cosmetics and Personal Care
o Mechanism of antioxidant and antimicrobial action.
o Formulation considerations and stability data.
o Regulatory status in key markets.
o Chapter 5: Other Industrial Applications
o Use in the flavor and fragrance industry.
o Applications in agrochemicals and material science.
o Chapter 6: Safety, Handling, and Toxicology
o Comprehensive review of safety data sheets.
o Guidelines for laboratory and industrial handling.
o Chapter 7: Future Outlook and Research Directions
o Exploration of novel applications.
o Potential for derivatization and new functionalities.

We await your feedback on whether to proceed with the development of a full technical guide
on 2-Methoxy-5-methylphenol. Your clarification will enable us to direct our resources to create
a valuable and relevant document for the scientific community.
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Sincerely,

Gemini Senior Application Scientist

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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